Cas no 922711-77-1 ((R)-3,3'-bis(2-Naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol)

(R)-3,3'-bis(2-Naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol structure
922711-77-1 structure
Product Name:(R)-3,3'-bis(2-Naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol
CAS No:922711-77-1
MF:C40H34O2
MW:546.696771144867
CID:2360859
Update Time:2024-10-26

(R)-3,3'-bis(2-Naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol Chemical and Physical Properties

Names and Identifiers

    • (R)-3,3'-bis(2-Naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol
    • 5',5'',6',6'',7',7'',8',8''-Octahydro-2,2':4',1'':3'',2'''-quater naphthalene-2'',3'-diol
    • (1′R)-5′,5′′,6′,6′′,7′,7′′,8′,8′′-Octahydro[2,3′:1′,1′′:3′′,2′′′-quaternaphthalene]-2′,2′′-diol (ACI)
    • Inchi: 1S/C40H34O2/c41-39-35(31-19-17-25-9-1-3-11-27(25)21-31)23-29-13-5-7-15-33(29)37(39)38-34-16-8-6-14-30(34)24-36(40(38)42)32-20-18-26-10-2-4-12-28(26)22-32/h1-4,9-12,17-24,41-42H,5-8,13-16H2
    • InChI Key: PDVXDTYPKYBDSR-UHFFFAOYSA-N
    • SMILES: OC1C(C2C3CCCCC=3C=C(C3C=C4C(C=CC=C4)=CC=3)C=2O)=C2CCCCC2=CC=1C1C=C2C(C=CC=C2)=CC=1

(R)-3,3'-bis(2-Naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol Pricemore >>

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(R)-3,3'-bis(2-Naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Palladium diacetate ,  CataCXium A Solvents: 1,2-Dimethoxyethane ;  24 h, reflux
Reference
Synthesis and Structural Aspects of N-Triflylphosphoramides and Their Calcium Salts-Highly Acidic and Effective Bronsted Acids
Rueping, Magnus; Nachtsheim, Boris J.; Koenigs, Rene M.; Ieawsuwan, Winai, Chemistry - A European Journal, 2010, 16(44), 13116-13126

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Palladium diacetate Solvents: 1,2-Dimethoxyethane ;  2.5 h, 95 °C
Reference
A convenient protocol for the synthesis of axially chiral Bronsted acids
Bartoszek, Michael; Beller, Matthias; Deutsch, Jens; Klawonn, Markus; Koeckritz, Angela; et al, Tetrahedron, 2008, 64(7), 1316-1322

(R)-3,3'-bis(2-Naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol Raw materials

(R)-3,3'-bis(2-Naphthyl)-5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2,2'-naphthol Preparation Products

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